Cas no 304873-96-9 (tert-butyl N-5-(bromomethyl)pyridin-2-ylcarbamate)

• Product Name: tert-butyl N-5-(bromomethyl)pyridin-2-ylcarbamate
• CAS No: 304873-96-9
• MF: C₁₁H₁₅BrN₂O₂
• MW: 287.153002023697
• MDL: MFCD09817620
• CID: 838038
• PubChem ID: 23030321
• Update Time: 2025-05-28

tert-butyl N-5-(bromomethyl)pyridin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (5-(bromomethyl)pyridin-2-yl)carbamate
• (5-BROMOMETHYL-PYRIDIN-2-YL)-CARBAMIC ACID TERT-BUTYL ESTER
• (5-bromomethylpyridin-2-yl)carbamic acid tert-butyl ester
• Carbamic acid, [5-(bromomethyl)-2-pyridinyl]-, 1,1-dimethylethyl ester
• ert-Butyl(5-(bromomethyl)pyridin-2-yl)carbamate
• tert-butyl N-5-(bromomethyl)pyridin-2-ylcarbamate
• tert-Butyl[5-(bromomethyl)pyridin-2-yl]carbamate
• JKBGHFXEMZZLFY-UHFFFAOYSA-N
• Carbamic acid, N-[5-(bromomethyl)-2-pyridinyl]-, 1,1-dimethylethyl ester
• tert-butyl (5-bromomethylpyridin-2-yl)-carbamate
• AKOS015995513
• tert-butyl(5-bromomethylpyridin-2-yl)carbamate
• EN300-125414
• tert-butyl (5-bromomethylpyridin-2-yl)carbamate
• DB-362198
• tert-Butyl [5-(bromomethyl)pyridin-2-yl]carbamate
• tert-butyl N-[5-(bromomethyl)pyridin-2-yl]carbamate
• MFCD09817620
• tert-butyl(5-(bromomethyl)pyridin-2-yl)carbamate
• SCHEMBL540467
• 304873-96-9
• DTXSID50629907
• AS-47096
• F12034
• tert-butyl 5-(bromomethyl)pyridin-2-ylcarbamate

• MDL： MFCD09817620
• Inchi： 1S/C11H15BrN2O2/c1-11(2,3)16-10(15)14-9-5-4-8(6-12)7-13-9/h4-5,7H,6H2,1-3H3,(H,13,14,15)
• InChI Key： JKBGHFXEMZZLFY-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C=C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 286.03175
• Monoisotopic Mass: 286.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on tert-butyl N-5-(bromomethyl)pyridin-2-ylcarbamate

Recent Advances in the Application of tert-butyl N-5-(bromomethyl)pyridin-2-ylcarbamate (CAS: 304873-96-9) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl N-5-(bromomethyl)pyridin-2-ylcarbamate (CAS: 304873-96-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyridine core and bromomethyl functional group, serves as a versatile intermediate in the synthesis of various bioactive compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics. The unique reactivity of the bromomethyl group allows for efficient functionalization, making it a valuable building block in medicinal chemistry.

One of the most notable applications of tert-butyl N-5-(bromomethyl)pyridin-2-ylcarbamate is its role in the synthesis of targeted protein degraders, such as PROTACs (Proteolysis Targeting Chimeras). A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of novel PROTACs targeting oncogenic proteins. The bromomethyl group was utilized to link the target-binding moiety to the E3 ligase recruiter, resulting in compounds with enhanced cellular permeability and degradation efficiency. This research underscores the compound's utility in addressing challenges associated with traditional small-molecule inhibitors.

In addition to its applications in PROTACs, tert-butyl N-5-(bromomethyl)pyridin-2-ylcarbamate has been employed in the synthesis of covalent inhibitors. A recent preprint on bioRxiv detailed the use of this compound to develop irreversible inhibitors of BTK (Bruton's tyrosine kinase), a key target in B-cell malignancies. The bromomethyl group was strategically incorporated to form a covalent bond with a cysteine residue in the BTK active site, leading to prolonged target engagement and improved therapeutic efficacy. This approach represents a promising strategy for overcoming resistance mutations observed with reversible inhibitors.

Beyond its pharmaceutical applications, this compound has also found use in chemical biology probes. Researchers at a leading academic institution recently reported the development of activity-based probes featuring tert-butyl N-5-(bromomethyl)pyridin-2-ylcarbamate as a key structural element. These probes were designed to selectively label active sites of metalloproteinases, enabling real-time monitoring of enzyme activity in complex biological systems. The study, published in ACS Chemical Biology, highlights the compound's potential in advancing our understanding of protease function in disease states.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation and handling of tert-butyl N-5-(bromomethyl)pyridin-2-ylcarbamate. A 2024 publication in Organic Process Research & Development described an improved synthetic route that enhances yield while minimizing the formation of byproducts. The authors emphasized the importance of controlled reaction conditions to prevent premature decomposition of the bromomethyl group, which has been a historical challenge in working with this compound. These methodological improvements are expected to facilitate broader adoption of this intermediate in drug discovery programs.

Looking ahead, the unique properties of tert-butyl N-5-(bromomethyl)pyridin-2-ylcarbamate position it as a valuable tool in emerging areas such as targeted covalent inhibitors and bifunctional molecules. Its compatibility with diverse chemical transformations and biological applications suggests that its utility will continue to expand as researchers explore new therapeutic modalities. Future research directions may include its incorporation into DNA-encoded libraries or its use in the development of next-generation antibody-drug conjugates, further solidifying its role in modern drug discovery.